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Compound of Interest

Compound Name: Enalapril Maleate

Cat. No.: B10753689

The disposal of Enalapril Maleate, a chemical compound used in research, must be
conducted in strict accordance with federal, state, and local regulations to ensure the safety of
laboratory personnel and protect the environment. Improper disposal can lead to environmental
contamination and significant legal and financial penalties.[1] All used and unused
investigational medications must be destroyed in accordance with the Federal Resource
Conservation and Recovery Act (RCRA).[2][3]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is critical to consult the Safety Data Sheet (SDS)
for Enalapril Maleate and wear the appropriate Personal Protective Equipment (PPE),
including gloves, safety glasses, and a lab coat.[4][5] In case of a spill, use dry clean-up
procedures to avoid generating dust.[6] Collect the spilled material and place it in a suitable,
sealed, and labeled container for waste disposal.[6]

Step-by-Step Disposal Procedure

The primary procedure for disposing of Enalapril Maleate waste in a research setting involves
coordination with your institution's Environmental Health and Safety (EHS) department.

o Waste Characterization: The first step is to determine if the Enalapril Maleate waste is
classified as hazardous.[]

o Consult the compound's SDS and local regulations.
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o Contact your institution's EHS office for a definitive waste characterization. They can
determine if the waste falls under RCRA's P-list or U-list of hazardous chemicals.[1][2]

e Proper Segregation and Containment:

o Do not mix Enalapril Maleate waste with household garbage or dispose of it down the
drain.[7][8] The EPA prohibits the intentional sewering of any waste pharmaceuticals in
healthcare facilities.[9]

o Store the waste in a designated, properly labeled container that is chemically compatible
with the substance and has a secure, leak-proof closure.[1][6]

o The container must be clearly labeled with the words "Hazardous Waste" and a
description of the contents.[9]

o Arrange for Professional Disposal:
o Contact your EHS department to arrange for the collection and disposal of the waste.[2]

o EHS will coordinate with an approved environmental management vendor for proper
disposal, which typically involves incineration for hazardous pharmaceutical waste.[2][10]

o Ensure all required documentation for waste generation and disposal is completed as per
institutional and regulatory requirements.[1]

o Disposal of Empty Containers:

o Empty containers that are not contaminated with protected patient information can be
discarded in the regular trash.[2]

o If the container is contaminated or held acutely toxic waste, it must be managed as
hazardous waste.

o Alternatively, empty containers can be taken for approved local recycling, recovery, or
waste disposal.[11][12]

Ecotoxicity Data
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Quantitative data from ecotoxicity studies helps in understanding the environmental impact of

the compound.

Test Type Species Result Exposure Time Guideline
o ) Pimephales
Toxicity to fish OECD Test
promelas > 1,000 mg/l 96 hours o
(LC50) ) Guideline 203
(fathead minnow)
Toxicity to Daphnia magna OECD Test
] 346 mg/l 48 hours o
daphnia (EC50) (Water flea) Guideline 202
Toxicity to
) ] Natural OECD Test
microorganisms ) ] > 1,000 mg/l 3 hours o
microorganism Guideline 209

(EC50)

Data sourced from an Enalapril Formulation Safety Data Sheet.[12]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

Enalapril Maleate waste in a laboratory environment.
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Enalapril Maleate Waste Generated
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Caption: Workflow for Enalapril Maleate Disposal in Research Labs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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